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Compound of Interest

Compound Name: Fulvestrant-D5

Cat. No.: B1165269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with a typical Certificate of Analysis (CoA) for Fulvestrant-D5.
Fulvestrant-D5 is the deuterated analog of Fulvestrant, a potent estrogen receptor antagonist.
[1] The inclusion of deuterium atoms makes it a valuable internal standard for quantitative
bioanalytical studies, such as those employing mass spectrometry.[1]

Compound Information

Parameter Specification

Compound Name Fulvestrant-D5

ICI1 182780-d5, ZD 9238-d5, ZM 182780-d5,

Synonyms Faslodex-d5

Molecular Formula Cs2H42DsFs03S
Molecular Weight 611.81 g/mol

CAS Number 129453-61-8 (unlabeled)
Appearance White solid

Analytical Data Summary
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The following tables summarize the key quantitative data typically found on a Certificate of
Analysis for Fulvestrant-D5.

Purity and Identity

Test Method Result
) High-Performance Liquid

Purity (HPLC) 99.7%
Chromatography

Isotopic Purity (Atom % D) Mass Spectrometry >98%

_ Nuclear Magnetic Resonance

Identity (*H NMR) Conforms to structure
Spectroscopy

Identity (Mass) Mass Spectrometry Conforms to structure

hvsicochemical .

Test Method Result
Melting Point Not specified Not specified
Solubility Not specified Not specified

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate
of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is designed to separate Fulvestrant-D5 from any potential impurities.
¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: Cyano column (e.g., 4.6 mm x 250 mm, 5 um).[2]
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o Mobile Phase: A gradient elution of n-hexane and isopropy! alcohol (e.g., initial ratio of 70:30
vIv).[2]

e Flow Rate: 1.5 mL/min.[2]
e Detection: UV at 220 nm.
e Injection Volume: 10 pL.

e Procedure: A solution of Fulvestrant-D5 is prepared in the mobile phase and injected into
the HPLC system. The peak area of Fulvestrant-D5 is compared to the total peak area of all
components to determine purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Fulvestrant-D5 and to determine

the extent of deuterium incorporation.

¢ Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled to a liquid chromatography system (LC-MS).

 lonization Mode: Electrospray lonization (ESI), typically in negative mode for Fulvestrant.

e Monitored lon Transitions: For quantitative analysis, specific ion transitions are monitored.
For Fulvestrant, a transition of m/z 605.5 - 427.5 has been reported. For Fulvestrant-D5,
the parent ion would be shifted by approximately 5 Da, so a transition of m/z 610.5 — 432.5
would be expected.

e Procedure for Identity: The mass spectrum is analyzed for the presence of the [M-H]~ ion
corresponding to the molecular weight of Fulvestrant-D5.

e Procedure for Isotopic Purity: The relative intensities of the mass isotopologues are
measured to calculate the percentage of molecules that contain five deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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H NMR spectroscopy provides detailed information about the chemical structure and confirms
the identity of the compound.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 500 MHz).
» Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).

e Procedure: A sample of Fulvestrant-D5 is dissolved in the deuterated solvent, and the *H
NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the
peaks are compared to the expected spectrum for Fulvestrant, accounting for the absence of
signals from the deuterated positions.

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis of
Fulvestrant-D5.
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Caption: Analytical workflow for the generation of a Certificate of Analysis for Fulvestrant-D5.
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Caption: Mechanism of action of Fulvestrant as an estrogen receptor antagonist and degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Certificate of Analysis: Fulvestrant-D5 - A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165269#certificate-of-analysis-for-fulvestrant-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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